Cas no 778524-15-5 (Proline,1-methyl-5-(5-oxohexyl)-)

• Product Name: Proline,1-methyl-5-(5-oxohexyl)-
• CAS No: 778524-15-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 553152
• PubChem ID: 45098016
• Update Time: 2025-04-19

Proline,1-methyl-5-(5-oxohexyl)- Chemical and Physical Properties

Names and Identifiers

• Proline,1-methyl-5-(5-oxohexyl)-
• Proline, 1-methyl-5-(5-oxohexyl)- (9CI)
• (2S)-1-Methyl-5-(5-oxohexyl)pyrrolidine-2-carboxylic acid
• 778524-15-5

• Inchi： 1S/C12H21NO3/c1-9(14)5-3-4-6-10-7-8-11(12(15)16)13(10)2/h10-11H,3-8H2,1-2H3,(H,15,16)/t10?,11-/m0/s1
• InChI Key： GOFCXPRQNPRSAH-DTIOYNMSSA-N
• SMILES： OC([C@@H]1CCC(CCCCC(C)=O)N1C)=O

Computed Properties

• Exact Mass: 227.15223
• Monoisotopic Mass: 227.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: -1.1

Experimental Properties

• PSA: 57.61